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Cat. No.: B1149111

Application Note AP-SGO-IR-2025

Introduction

Sodium germanate (Naz0-GeO:) glasses are a class of inorganic glasses that offer
compelling advantages for applications in infrared (IR) transmitting optics. Compared to
conventional silicate glasses, sodium germanate glasses exhibit a broader transmission
window in the mid-infrared (MIR) region, a higher refractive index, and tunable optical and
thermomechanical properties through compositional control. These characteristics make them
suitable for a range of applications, including IR windows, lenses, and optical fibers for thermal
imaging, remote sensing, and laser power delivery.

A unique characteristic of sodium germanate glasses is the "germanate anomaly". This
phenomenon describes the non-monotonic variation of certain physical properties, such as
density and refractive index, with the addition of an alkali oxide modifier like sodium oxide
(Naz0). Initially, the addition of NazO to a germanium dioxide (GeO2z) network leads to an
increase in density and refractive index, reaching a maximum at approximately 16-19 mole
percent of Na20O.[1] This is attributed to the change in the coordination number of germanium
atoms from four (GeOa) to six (GeOs), resulting in a more compact glass structure. Beyond this
maximum, the further addition of NazO leads to the formation of non-bridging oxygens (NBOSs),
causing a decrease in the network connectivity and consequently a decrease in density and
refractive index. This tunable property allows for the precise engineering of optical components
for specific IR applications.
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Key Applications

 Infrared Windows and Domes: The good transparency of sodium germanate glasses in the
atmospheric transmission windows (3-5 pm and 8-12 um) makes them suitable for protective
windows and domes in thermal imaging cameras and other IR sensors.

 Infrared Lenses: The high refractive index of sodium germanate glasses allows for the
design of lenses with higher focusing power and reduced spherical aberration compared to
lower-index materials. The ability to tailor the refractive index through composition is also
advantageous for the design of achromatic lens systems.

o Optical Fibers: Sodium germanate glasses can be drawn into optical fibers for applications
in IR laser power delivery, chemical sensing, and fiber-optic communications in the IR
spectrum. Germanium dioxide is a common dopant in silica-based optical fibers to increase
the refractive index of the core.

Quantitative Data

The optical properties of sodium germanate glasses are highly dependent on the mole
fraction of sodium oxide. Below is a summary of typical properties.
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Property

Pure GeO:2 Glass

xNa20-(100-x)GeOz:
Glass (lllustrative
Values)

Notes

1.6 - 1.8 (increases up

The refractive index is
wavelength-
dependent. The

Refractive Index (n) ~1.61 at 2 um to x = 16, then "germanate anomaly"
decreases) causes a non-linear
change with Naz20
content.[1]
The IR cut-off edge is
primarily determined
by the multiphonon
Extends further into absorption of Ge-O
Transmission Range 0.35-4.5pum the MIR with Na2O bonds. The presence
addition of hydroxyl (OH")
groups can introduce
absorption bands
around 2.8-3.2 um.[2]
Similar to the
3.7 -4.2 g/lcm3 refractive index, the
Density (p) ~3.66 g/cm?3 (maximum around x = density exhibits the
16) germanate anomaly.
[1]
The addition of Na20
Glass Transition 450 - 600 °C as a fluxing agent
~550 °C (generally decreases typically lowers the
Temp. (Tg) : iy
with Naz0) glass transition

temperature.

Experimental Protocols
Protocol 1: Synthesis of Sodium Germanate Glass via
Melt-Quenching
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This protocol describes a standard laboratory procedure for the synthesis of a 20g batch of
XxNaz0-(100-x)GeO:2 glass.

1. Materials and Equipment:

¢ High-purity Germanium Dioxide (GeOz, 99.999%)

e Anhydrous Sodium Carbonate (NazCOs, 99.95%)

 Platinum crucible with lid

o High-temperature electric furnace (capable of reaching 1400-1500 °C)
o Stainless steel or graphite mold, preheated

e Annealing furnace

e Analytical balance

e Mortar and pestle (agate or alumina)

2. Procedure:

o Calculation of Precursors: Calculate the required mass of GeO2 and Naz2COs for the desired
molar composition. For example, for a 20g batch of 15Na>0-85Ge0O: glass:

o Molar mass of Na20 = 61.98 g/mol

o Molar mass of GeOz = 104.64 g/mol

o Mass of Na20 = (0.15 * 61.98) / (0.15 * 61.98 + 0.85 * 104.64) * 20g = 1.88 g

o Mass of GeO2 = (0.85 * 104.64) / (0.15 * 61.98 + 0.85 * 104.64) * 20g = 18.12 ¢

o Since Naz2COs is used as the source of Naz0, the required mass of NazCOs is (molar
mass of Na2COs / molar mass of Na20) * mass of Na2O = (105.99/61.98) *1.88 g = 3.22

g.
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e Mixing: Thoroughly mix the calculated amounts of GeO2 and Na=COs powders in an agate
mortar for at least 15 minutes to ensure homogeneity.

e Melting:
o Transfer the mixed powder into a platinum crucible.
o Place the crucible in the high-temperature furnace.

o Heat the furnace to 1000 °C for 1-2 hours to allow for the decomposition of Na2COs
(Na2COs - Naz20 + CO2).

o Increase the temperature to 1400-1450 °C and hold for 1-2 hours, or until a clear, bubble-
free melt is obtained. Periodically and gently swirl the crucible to ensure homogeneity of

the melt.
e Quenching:

o Preheat the stainless steel or graphite mold to a temperature slightly below the estimated
glass transition temperature of the glass (e.g., 400-500 °C) to prevent thermal shock and

reduce internal stresses.

o Quickly remove the crucible from the furnace and pour the molten glass into the preheated

mold.
e Annealing:

o Immediately transfer the glass sample in the mold to an annealing furnace held at the
glass transition temperature (Tg).

o Hold the sample at Tg for 2-4 hours to relieve internal stresses.

o Slowly cool the furnace to room temperature at a rate of 20-30 °C/hour.

Protocol 2: Fabrication of an IR Transmitting Window

This protocol outlines the steps to process a synthesized glass puck into a polished optical
window.
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. Materials and Equipment:
Annealed sodium germanate glass puck
Diamond-impregnated saw
Lapping and polishing machine
Silicon carbide (SiC) abrasive powders (various grit sizes, e.g., 400, 600, 800, 1200)
Polishing pads (e.g., felt or polyurethane)
Cerium oxide (CeO32) or diamond polishing slurry
Calipers and micrometer
Optical flats and monochromatic light source for flatness testing
Spectrophotometer for transmission measurement
. Procedure:
Cutting and Grinding:

o Cut the annealed glass puck to the desired window dimensions using a diamond-
impregnated saw with a suitable coolant.

o Grind the surfaces of the window flat and parallel using progressively finer SiC abrasive
powders on the lapping machine. Start with a coarse grit (e.g., 400) and proceed to finer
grits (e.g., 1200). Ensure the window is thoroughly cleaned between each grit size to avoid
contamination.

Polishing:

o Polish the ground surfaces using a polishing pad with a cerium oxide or diamond slurry to
achieve an optical-grade finish. The choice of polishing compound and pad depends on
the desired surface quality.
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o Monitor the surface flatness during polishing using optical flats and a monochromatic light

source.
e Cleaning:

o Thoroughly clean the polished window to remove any residual polishing compound and
contaminants. This can be done using a sequence of solvents such as acetone and

isopropyl alcohol in an ultrasonic bath.
e Characterization:

o Measure the final dimensions (thickness and diameter) of the window using calipers and a

micrometer.

o Measure the infrared transmission spectrum of the window using a spectrophotometer to
verify its performance in the desired wavelength range.

Visualizations

Characterization
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Caption: Experimental workflow for the synthesis and fabrication of a sodium germanate IR

optical window.
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Refractive Index

Caption: Logical relationship of the "Germanate Anomaly" on the optical properties of sodium

germanate glass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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infrared-transmitting-optics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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